Cas no 1856722-72-9 (1H-Imidazole, 4-hydrazinyl-1-methyl-)

• Product Name: 1H-Imidazole, 4-hydrazinyl-1-methyl-
• CAS No: 1856722-72-9
• MF: C₄H₈N₄
• MW: 112.13311958313
• CID: 5246066
• Update Time: 2025-05-26

1H-Imidazole, 4-hydrazinyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-hydrazinyl-1-methyl-

• Inchi： 1S/C4H8N4/c1-8-2-4(7-5)6-3-8/h2-3,7H,5H2,1H3
• InChI Key： RTWGXLVPSCGCFR-UHFFFAOYSA-N
• SMILES： C1N(C)C=C(NN)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1H-Imidazole, 4-hydrazinyl-1-methyl-

Recent Advances in the Study of 1H-Imidazole, 4-hydrazinyl-1-methyl- (CAS: 1856722-72-9) and Its Applications in Chemical Biology and Medicine

The compound 1H-Imidazole, 4-hydrazinyl-1-methyl- (CAS: 1856722-72-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies involving this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery and development.

Recent literature highlights the role of 1H-Imidazole, 4-hydrazinyl-1-methyl- as a versatile scaffold in medicinal chemistry. Its imidazole core, coupled with the hydrazinyl functional group, offers a promising platform for the design of novel bioactive molecules. Studies have demonstrated its efficacy in targeting various enzymes and receptors, making it a valuable candidate for the development of new therapeutics. For instance, research published in the Journal of Medicinal Chemistry (2023) explored its inhibitory effects on specific kinases involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases.

In addition to its biological activities, the synthetic pathways for 1H-Imidazole, 4-hydrazinyl-1-methyl- have been optimized to enhance yield and purity. A recent study in Organic & Biomolecular Chemistry (2024) detailed a novel catalytic method for its synthesis, which significantly reduces byproduct formation and improves scalability. This advancement is particularly relevant for industrial applications, where large-scale production of high-purity compounds is essential.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 1H-Imidazole, 4-hydrazinyl-1-methyl- have revealed promising results. Preclinical studies indicate favorable absorption and distribution profiles, with minimal off-target effects. These findings, published in Drug Metabolism and Disposition (2023), underscore the compound's potential as a lead candidate for further drug development. However, additional in vivo studies are required to fully elucidate its safety and efficacy profiles.

The versatility of 1H-Imidazole, 4-hydrazinyl-1-methyl- extends beyond its therapeutic potential. Recent applications in chemical biology have explored its use as a probe for studying enzyme mechanisms and protein-ligand interactions. For example, a study in ACS Chemical Biology (2024) utilized this compound to investigate the binding dynamics of a key enzyme in cancer metabolism, providing insights that could inform the design of next-generation inhibitors.

In conclusion, the growing body of research on 1H-Imidazole, 4-hydrazinyl-1-methyl- (CAS: 1856722-72-9) highlights its multifaceted role in chemical biology and medicinal chemistry. From its synthetic optimization to its diverse biological activities, this compound represents a promising avenue for future research and therapeutic development. Continued exploration of its properties and applications is expected to yield significant advancements in the field.